Cas no 2248400-68-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-methoxy-2-methylphenyl)pyridine-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-methoxy-2-methylphenyl)pyridine-3-carboxylate
• CAS No: 2248400-68-0
• MF: C₂₂H₁₆N₂O₅
• MW: 388.372845649719
• CID: 6324919
• PubChem ID: 165728474
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-methoxy-2-methylphenyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6523812
• 2248400-68-0
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-methoxy-2-methylphenyl)pyridine-3-carboxylate

• Inchi： 1S/C22H16N2O5/c1-13-9-16(28-2)7-8-17(13)14-10-15(12-23-11-14)22(27)29-24-20(25)18-5-3-4-6-19(18)21(24)26/h3-12H,1-2H3
• InChI Key： LCECACBALTXWNH-UHFFFAOYSA-N
• SMILES： O(C(C1=CN=CC(=C1)C1C=CC(=CC=1C)OC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 388.10592162g/mol
• Monoisotopic Mass: 388.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 85.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-methoxy-2-methylphenyl)pyridine-3-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-methoxy-2-methylphenyl)pyridine-3-carboxylate (CAS No. 2248400-68-0)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-methoxy-2-methylphenyl)pyridine-3-carboxylate (CAS No. 2248400-68-0) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 1,3-dioxo group, a 2,3-dihydro-1H-isoindol moiety, and a 5-(4-methoxy-2-methylphenyl)pyridine-3-carboxylate ester. These structural elements contribute to its diverse biological activities and make it a valuable candidate for further investigation.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-methoxy-2-methylphenyl)pyridine-3-carboxylate has been extensively studied in the literature. One of the most common synthetic routes involves the condensation of an appropriate pyridine carboxylic acid with an isoindoline derivative, followed by esterification and oxidation steps. This multi-step process allows for the precise control of the compound's structure and purity, which is crucial for its use in biological assays and drug development.

In terms of its biological activity, recent studies have shown that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-methoxy-2-methylphenyl)pyridine-3-carboxylate exhibits potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages. This finding suggests its potential as a therapeutic agent for inflammatory diseases.

Furthermore, preliminary in vitro studies have indicated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-methoxy-2-methylphenyl)pyridine-3-carboxylate possesses significant cytotoxic activity against various cancer cell lines. Specifically, it has been shown to induce apoptosis in human colon cancer cells (HT-29) and breast cancer cells (MCF7). The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2, which are critical for cell survival and proliferation.

The pharmacokinetic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-methoxy-2-methylphenyl)pyridine-3-carboxylate have also been investigated. Studies have shown that it exhibits good oral bioavailability and favorable plasma stability. These characteristics are essential for its potential use as an orally administered therapeutic agent. Additionally, the compound has demonstrated low toxicity in animal models, which further supports its safety profile.

In the context of drug discovery and development, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-methoxy-2-methylphenyl)pyridine-3-carboxylate represents a promising lead compound for the treatment of various diseases. Its unique structural features and diverse biological activities make it an attractive candidate for optimization through medicinal chemistry approaches. For example, researchers are exploring ways to enhance its potency and selectivity by modifying specific functional groups within the molecule.

Beyond its therapeutic potential, 1,3-dioxo-2,3-dihydro-1H.isoindol.-.-.-.-.-.-.-.-.-.-.-.-.-.-.-.-yL 5-(4-methoxy--methylphenyL)pyridine--carboxyL ate has also found applications in other areas of chemical research. Its ability to form stable complexes with metal ions has led to its use in coordination chemistry studies. Additionally, its fluorescent properties have been exploited in the development of novel imaging agents for biomedical applications.

In conclusion, 1,3-dioxo--dihydro--H.isoindol.--yL -(--methoxY--methylphenyL)pyridine--carboxyL ate (CAS No. 0) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, paving the way for its future development as a therapeutic agent or research tool.